Cas no 87073-75-4 (4-Chloro-2-(dimethylamino)benzaldehyde)

• Product Name: 4-Chloro-2-(dimethylamino)benzaldehyde
• CAS No: 87073-75-4
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 3166737
• PubChem ID: 13021761
• Update Time: 2025-06-13

4-Chloro-2-(dimethylamino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 87073-75-4
• SCHEMBL6272661
• 4-Chloro-2-(dimethylamino)benzaldehyde
• MFCD24677110
• SY342410

• Inchi： 1S/C9H10ClNO/c1-11(2)9-5-8(10)4-3-7(9)6-12/h3-6H,1-2H3
• InChI Key： OJHWJOORRFBHEF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C=O)=C(C=1)N(C)C

Computed Properties

• Exact Mass: 183.0450916Da
• Monoisotopic Mass: 183.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-Chloro-2-(dimethylamino)benzaldehyde

Professional Introduction to 4-Chloro-2-(dimethylamino)benzaldehyde (CAS No. 87073-75-4)

4-Chloro-2-(dimethylamino)benzaldehyde, with the chemical formula C₈H₉ClN, is a versatile intermediate compound widely utilized in the field of pharmaceuticals and organic synthesis. This compound, identified by its CAS number 87073-75-4, has garnered significant attention due to its unique structural properties and its role in the development of various bioactive molecules.

The significance of 4-Chloro-2-(dimethylamino)benzaldehyde lies in its ability to serve as a key building block in the synthesis of more complex molecules. Its aromatic ring system, combined with the presence of both a chloro and a dimethylamino substituent, makes it a valuable precursor for further functionalization. This compound is particularly notable for its applications in the synthesis of pharmaceutical intermediates, where its reactivity allows for the introduction of additional functional groups through various chemical transformations.

In recent years, research has highlighted the compound's potential in the development of novel therapeutic agents. The combination of electron-withdrawing and electron-donating groups in 4-Chloro-2-(dimethylamino)benzaldehyde facilitates diverse chemical reactions, making it a preferred choice for medicinal chemists. For instance, its use in the synthesis of kinase inhibitors has been explored, leveraging its ability to form stable intermediates that can be further modified to target specific biological pathways.

One of the most intriguing aspects of 4-Chloro-2-(dimethylamino)benzaldehyde is its role in the development of small-molecule drugs. The chloro group provides a site for nucleophilic substitution reactions, while the dimethylamino group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. These properties have been exploited in the design of molecules targeting neurological disorders, where precise molecular interactions are crucial for efficacy.

The compound's utility extends beyond pharmaceutical applications. In organic synthesis, 4-Chloro-2-(dimethylamino)benzaldehyde serves as a precursor for the preparation of more complex heterocyclic compounds. Its reactivity allows for the introduction of nitrogen-containing rings, which are prevalent in many biologically active molecules. This has led to its use in the synthesis of agrochemicals and specialty chemicals, where similar structural motifs are sought after for their desired properties.

The latest research on 4-Chloro-2-(dimethylamino)benzaldehyde has also explored its potential in photopharmacology. The compound's ability to absorb light and undergo photochemical reactions makes it an attractive candidate for light-responsive drug delivery systems. These systems hold promise for targeted therapy, where light activation can be used to release drugs at specific sites within the body, minimizing side effects and improving treatment outcomes.

In conclusion, 4-Chloro-2-(dimethylamino)benzaldehyde (CAS No. 87073-75-4) is a multifaceted compound with significant applications in pharmaceuticals and organic synthesis. Its unique structural features and reactivity make it a valuable intermediate for the development of novel therapeutic agents and functional materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.